3-(2-(4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-[4-(1,2-dimethyl-6-oxopyridin-4-yl)oxypiperidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C21H23N3O5/c1-14-11-16(12-19(25)22(14)2)28-15-7-9-23(10-8-15)20(26)13-24-17-5-3-4-6-18(17)29-21(24)27/h3-6,11-12,15H,7-10,13H2,1-2H3
• InChI Key: WABNRMWFYXHCIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol

Description

The compound is a complex organic molecule that appears to be related to the benzoxazolone family, with additional substituents that include a piperidine and a dihydropyridinone moiety. While the exact molecule is not described in the provided papers, the papers do discuss related compounds that can provide insight into the potential properties and synthesis of the target molecule.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions. For instance, the synthesis of 1,5-methano-2-benzazocines from 3-hydroxy-1,3-dimethyl-6-phenyl-4-piperidone involves the reaction with cyanoacetic ester followed by intramolecular cyclization with sulfuric acid . This suggests that the synthesis of the target compound could also involve similar cyclization reactions, possibly starting from a piperidone derivative and involving esterification and cyclization steps.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using both experimental and theoretical methods. For example, the molecular structure, vibrational frequencies, and infrared intensities of 3-(piperidine-1-yl-methyl)-1,3-benzoxazol-2(3H)-one were determined using Hartree–Fock and density functional theory calculations . This indicates that the target compound's structure could also be analyzed using similar computational methods to predict its geometry and vibrational spectra.

Chemical Reactions Analysis

The related compounds exhibit reactivity typical of their functional groups. The compound synthesized in paper was formed by the reaction of an oxime with a chloromethylpyridine, indicating that the target compound might also be synthesized through reactions involving oximes and halogenated precursors. The reactivity of the target compound could involve nucleophilic substitution reactions, given the presence of an oxazolone moiety, which is known to be a reactive site in such molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of the related compounds have been characterized using various techniques. For instance, the crystal structure of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime was determined using single-crystal X-ray diffraction, which provided insights into the nonplanar nature of the molecule and its conformation . This suggests that the target compound's physical properties, such as solubility and melting point, could be influenced by its molecular conformation and crystal packing.

Scientific Research Applications

Enzymatic Metabolism and Transformation

Research on related compounds has explored their enzymatic metabolism and transformation processes. For instance, the study by Mette G. Hvenegaard et al. (2012) on the metabolism of a novel antidepressant by human liver enzymes highlights the intricate biochemical pathways involved in the oxidative metabolism of similar compounds. This research identifies the specific cytochrome P450 enzymes responsible for metabolic transformations, revealing potential implications for pharmacokinetics and drug development Mette G. Hvenegaard et al., 2012.

Crystal Structure Analysis

Several studies focus on the crystal structure analysis of related compounds, providing insights into their molecular configurations and interactions. For example, the work by Ji-Long Ge & Yang‐Hui Luo (2012) on Paliperidonium nitrate examines the chair conformation of piperidine rings and the molecular salt's three-dimensional hydrogen bond network. Such analyses are crucial for understanding the physical and chemical properties of these compounds, which could inform their applications in material science and drug design Ji-Long Ge & Yang‐Hui Luo, 2012.

Synthetic Pathways and Chemical Reactivity

Research also delves into synthetic pathways and the chemical reactivity of compounds with similar structures. The study on heterocyclic derivative syntheses via palladium-catalyzed oxidative cyclization-alkoxycarbonylation presents a method for creating various derivatives, including tetrahydrofuran and dioxolane derivatives. Such synthetic approaches are vital for developing new pharmaceuticals and materials with specific properties A. Bacchi et al., 2005.

Applications in Organic Light-Emitting Devices (OLEDs)

Compounds with benzobisoxazole structures, as investigated by Xiaojun Yin et al. (2015), have shown promise in electronic applications. Their research on benzobisoxazole-based electron-transporting materials demonstrates high thermal stability and ambipolar transport properties, leading to high-efficiency deep-red phosphorescent OLEDs. This indicates potential applications in the development of advanced electronic and photonic devices Xiaojun Yin et al., 2015.